2,2',3,3',4,4'-Hexachlorobiphenyl
2,2',3,3',4,4'-Hexachlorobiphenyl
Pcb-1260 is a viscous oily liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
38380-07-3
VCID:
VC20854198
InChI:
InChI=1S/C12H4Cl6/c13-7-3-1-5(9(15)11(7)17)6-2-4-8(14)12(18)10(6)16/h1-4H
SMILES:
C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C12H4Cl6
Molecular Weight:
360.9 g/mol
2,2',3,3',4,4'-Hexachlorobiphenyl
CAS No.: 38380-07-3
Cat. No.: VC20854198
Molecular Formula: C12H4Cl6
Molecular Weight: 360.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pcb-1260 is a viscous oily liquid. (NTP, 1992) |
|---|---|
| CAS No. | 38380-07-3 |
| Molecular Formula | C12H4Cl6 |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | 1,2,3-trichloro-4-(2,3,4-trichlorophenyl)benzene |
| Standard InChI | InChI=1S/C12H4Cl6/c13-7-3-1-5(9(15)11(7)17)6-2-4-8(14)12(18)10(6)16/h1-4H |
| Standard InChI Key | BTAGRXWGMYTPBY-UHFFFAOYSA-N |
| Impurities | Polychlorinated naphthalenes have also been identified in small quantities in /Aroclor 1260/. PCDF Impurities in ppm: Cl3, 0.01; Cl4, 0.2-0.8; Cl5, 0.26-0.9; Cl6, 0.3-0.5; Cl7, 1.3. Toxic PCDF levels: 2,3,7,8-TCDF, 0.013 ppm; 1,2,3,4,8-/1,2,3,7,8-PECDF, 0.048; 2,3,4,7,8-PECDF, 0.056; 2,3,4,7,9-/1,2,3,4,7,8-PECDF, 0.5; 1,2,3,6,7,8-HXCDF, 0.12; 1,2,3,7,8,9-HXCDF, 0.19; 2,3,4,6,7,8-HXCDF, 0.027. Concns of chlorinated dibenzofurans in commercial Aroclor mixtures: tetrachloro, 0.1-0.8 ug/g; pentachloro-, 0.3-3.6 ug/g; hexachloro-, 0.3-1.9 ug/g |
| SMILES | C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl)Cl)Cl |
| Boiling Point | 725 to 788 °F at 760 mm Hg (NTP, 1992) |
| Colorform | Light yellow, soft, sticky resin |
| Flash Point | 286 °F (NTP, 1992) |
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